2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-phenylacetamide

• IUPAC Name: 2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-phenylacetamide
• InChI: InChI=1S/C16H12FN3O2/c17-12-8-6-11(7-9-12)16-19-14(20-22-16)10-15(21)18-13-4-2-1-3-5-13/h1-9H,10H2,(H,18,21)
• InChI Key: XAKALXBRQSNKOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CC2=NOC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C16H12FN3O2
• Molecular Weight: 297.28 g/mol

Description

2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-phenylacetamide, also known as FOA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. FOA belongs to the class of oxadiazole derivatives and has been found to exhibit a wide range of biological activities.

Scientific Research Applications

2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-phenylacetamide has been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. This compound has also been found to exhibit anticonvulsant, anti-inflammatory, and analgesic effects. Additionally, this compound has been shown to inhibit the activity of various enzymes, such as acetylcholinesterase and tyrosinase, making it a potential candidate for the treatment of Alzheimer's disease and hyperpigmentation, respectively.

Mechanism of Action

The exact mechanism of action of 2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-phenylacetamide is not fully understood. However, it has been proposed that this compound exerts its biological activities by inhibiting the activity of various enzymes, such as acetylcholinesterase and tyrosinase. This compound has also been found to modulate the levels of various neurotransmitters, such as dopamine and serotonin, in the brain, which may contribute to its anticonvulsant and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. This compound has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. This compound has also been found to exhibit cytotoxic effects on cancer cells, making it a potential candidate for the treatment of cancer. Additionally, this compound has been shown to reduce inflammation and pain, making it a potential candidate for the treatment of inflammatory and painful conditions.

Advantages and Limitations for Lab Experiments

2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-phenylacetamide has several advantages for lab experiments, including its relatively simple synthesis method, low cost, and wide range of biological activities. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-phenylacetamide. One potential direction is to further investigate the mechanism of action of this compound, particularly with regard to its effects on neurotransmitter levels in the brain. Another potential direction is to explore the potential applications of this compound in the treatment of Alzheimer's disease and hyperpigmentation. Additionally, further research is needed to determine the optimal dose and route of administration of this compound for various biological activities.

Synthesis Methods

2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-phenylacetamide can be synthesized using a variety of methods, including the reaction of 4-fluoroaniline with ethyl oxalyl chloride, followed by cyclization with hydrazine hydrate and subsequent reaction with phenylacetyl chloride. Another method involves the reaction of 4-fluoroaniline with ethyl chloroformate, followed by reaction with potassium cyanate and phenylacetyl chloride. The synthesized this compound can be purified using column chromatography and characterized using various spectroscopic techniques.